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Cat. No.: B1143742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core thermodynamic properties of titanium
aluminide (Ti-Al) intermetallics, a class of advanced materials with significant potential in high-

temperature structural applications. Understanding the thermodynamic stability and behavior of

different Ti-Al phases is crucial for alloy design, processing, and predicting material

performance at elevated temperatures. This document provides a consolidated resource of key

thermodynamic data, detailed experimental methodologies for their determination, and visual

representations of fundamental thermodynamic relationships and experimental workflows.

Core Thermodynamic Data of Titanium Aluminide
Intermetallics
The thermodynamic properties of titanium aluminide intermetallics, such as enthalpy of

formation, heat capacity, entropy, and Gibbs free energy of formation, dictate the stability and

phase transformations within the Ti-Al system. The following tables summarize experimentally

determined and calculated values for the most prominent intermetallic compounds: γ-TiAl, α2-

Ti3Al, and TiAl3.
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The enthalpy of formation represents the heat absorbed or released during the formation of a

compound from its constituent elements in their standard states. A more negative value

indicates greater thermodynamic stability at 298 K.

Intermetallic Phase Crystal Structure
Enthalpy of Formation
(ΔH°f) at 298 K (kJ/mol of
atoms)

γ-TiAl L1₀ (Tetragonal) -38.5 to -39.7

α2-Ti3Al D0₁₉ (Hexagonal) -33.5 to -36.8

TiAl₃ D0₂₂ (Tetragonal) -37.3 to -38.5

Heat Capacity (Cp)
Heat capacity is the amount of heat required to raise the temperature of a substance by a

certain amount. It is a key parameter in thermodynamic calculations and modeling of heat

treatment processes. The heat capacity of titanium aluminides is dependent on temperature.

Intermetallic Phase Temperature (K)
Heat Capacity (Cp)
(J/mol·K)

γ-TiAl 300 ~24.5

600 ~27.0

900 ~29.5

α2-Ti3Al 300 ~24.0

600 ~26.5

900 ~28.5

TiAl₃ 300 ~23.8

Note: The presented heat capacity values are approximate and can vary based on the specific

experimental conditions and alloy composition.
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Standard Entropy (S°)
Standard entropy is a measure of the randomness or disorder of a substance at a standard

state (298.15 K and 1 bar).

Intermetallic Phase
Standard Entropy (S°) at 298.15 K
(J/mol·K)

γ-TiAl ~39.5

α2-Ti3Al ~37.0

TiAl₃ ~36.5

Note: Experimental data for standard entropy is limited, and the presented values are often

derived from heat capacity measurements and theoretical calculations.

Gibbs Free Energy of Formation (ΔG°f)
The Gibbs free energy of formation is the ultimate indicator of the thermodynamic stability of a

compound. A more negative value signifies a more stable phase. The temperature dependence

of ΔG°f is crucial for understanding high-temperature phase equilibria.

Intermetallic Phase
Gibbs Free Energy of Formation (ΔG°f) at
1000 K (kJ/mol of atoms)

γ-TiAl ~ -35

α2-Ti3Al ~ -30

TiAl₃ ~ -32

Experimental Protocols for Thermodynamic
Property Measurement
The accurate determination of thermodynamic properties of intermetallic compounds relies on a

suite of specialized experimental techniques. This section outlines the methodologies for three

key experimental protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Differential Scanning Calorimetry (DSC)
Objective: To measure heat flow associated with phase transformations and to determine heat

capacity.

Methodology:

Sample Preparation: A small, representative sample of the titanium aluminide alloy

(typically 10-50 mg) is precisely weighed and encapsulated in an inert crucible (e.g., alumina

or platinum). A reference crucible, usually empty, is also prepared.

Apparatus: A Differential Scanning Calorimeter, which consists of two furnaces to heat the

sample and reference crucibles independently, or a single furnace with two sample holders.

Measurement: The sample and reference are heated or cooled at a controlled rate (e.g., 10-

20 K/min) under a protective inert atmosphere (e.g., argon). The instrument measures the

difference in heat flow required to maintain the sample and reference at the same

temperature.

Data Analysis: Endothermic and exothermic peaks in the heat flow curve indicate phase

transformations (e.g., melting, solid-state transformations). The area under these peaks is

proportional to the enthalpy change of the transformation. For heat capacity measurements,

the heat flow difference between the sample and a standard material of known heat capacity

is measured over a range of temperatures.

High-Temperature Drop Calorimetry
Objective: To determine the enthalpy content and enthalpy of formation of a material at high

temperatures.

Methodology:

Sample Preparation: A sample of the titanium aluminide intermetallic of known mass is

typically encapsulated in a compatible container material (e.g., molybdenum or tantalum) to

prevent reactions with the calorimeter.

Apparatus: A high-temperature drop calorimeter, which consists of a furnace to heat the

sample to a precise high temperature and a calorimeter block at a known, lower temperature
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(often room temperature).

Measurement: The encapsulated sample is equilibrated at a specific high temperature in the

furnace. It is then rapidly dropped into the calorimeter block. The temperature rise of the

calorimeter block is precisely measured.

Data Analysis: The heat evolved from the cooling of the sample from the high temperature to

the calorimeter temperature is calculated from the temperature rise of the calorimeter and its

known heat capacity. This provides the enthalpy content of the sample. By dropping a

mixture of the constituent elements and the pre-formed intermetallic compound separately,

the enthalpy of formation can be determined by applying Hess's law.

Knudsen Effusion Mass Spectrometry (KEMS)
Objective: To determine the vapor pressure and thermodynamic activities of constituent

elements in an alloy at high temperatures, from which Gibbs free energy and enthalpy of

formation can be derived.

Methodology:

Sample Preparation: A small sample of the titanium aluminide alloy is placed in a Knudsen

cell, which is an effusion cell made of a high-temperature inert material (e.g., tungsten,

tantalum, or a ceramic) with a small orifice.

Apparatus: A Knudsen Effusion Mass Spectrometer, which combines a high-temperature

furnace to heat the Knudsen cell and a mass spectrometer to analyze the effusing vapor.

Measurement: The Knudsen cell is heated to a high temperature in a high-vacuum

environment, allowing the sample to reach equilibrium with its vapor. A molecular beam of

the effusing vapor escapes through the orifice and is ionized and analyzed by the mass

spectrometer. The ion intensities of the different species are measured as a function of

temperature.

Data Analysis: The ion intensities are related to the partial pressures of the corresponding

species in the Knudsen cell. From the temperature dependence of the partial pressures, the

enthalpy of vaporization can be determined using the Clausius-Clapeyron equation. By
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measuring the activities of the components in the alloy relative to their pure elements, the

Gibbs free energy of mixing and formation can be calculated.

Visualization of Thermodynamic Relationships and
Experimental Workflows
Visual diagrams are powerful tools for understanding complex relationships and processes.

The following diagrams, generated using the DOT language, illustrate key aspects of titanium
aluminide thermodynamics and experimental procedures.

Relative Thermodynamic Stability of Ti-Al Intermetallics
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Caption: Relative stability of Ti-Al intermetallics based on Gibbs free energy.
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General Experimental Workflow for Thermodynamic Property Determination

1. Sample Preparation

2. Thermodynamic Measurement

3. Data Analysis and Modeling

Alloy Synthesis
(e.g., Arc Melting)

Microstructural and
Compositional Analysis (SEM, XRD)

Specimen Machining
and Cleaning

Differential Scanning
Calorimetry (Cp, ΔH_trans)

Drop Calorimetry
(Enthalpy Content, ΔH_f)

Knudsen Effusion Mass
Spectrometry (Activity, ΔG_f)

Raw Data Processing

Calculation of
Thermodynamic Properties

Thermodynamic Modeling
(CALPHAD)
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Caption: Workflow for determining thermodynamic properties of intermetallics.
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To cite this document: BenchChem. [Unveiling the Thermodynamic Landscape of Titanium
Aluminide Intermetallics: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143742#thermodynamic-properties-of-titanium-
aluminide-intermetallics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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